Cas no 2850327-12-5 (((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-YL)methanol)

• Product Name: ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-YL)methanol
• CAS No: 2850327-12-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6795932
• PubChem ID: 165405776
• Update Time: 2025-05-23

((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-YL)methanol Chemical and Physical Properties

Names and Identifiers

• ((1R,5R,7S)-4-OXA-1-AZABICYCLO[3.2.1]OCTAN-7-YL)METHANOL
• 2850327-12-5
• AT38656
• ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-YL)methanol

• Inchi： 1S/C7H13NO2/c9-5-6-3-7-4-8(6)1-2-10-7/h6-7,9H,1-5H2/t6-,7+/m0/s1
• InChI Key： PCIHROXJHQWGLB-NKWVEPMBSA-N
• SMILES： O1CCN2C[C@H]1C[C@H]2CO

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.7Ų

Additional information on ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-YL)methanol

Chemical Profile of ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol (CAS No. 2850327-12-5)

((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol, identified by the CAS number 2850327-12-5, is a structurally intricate compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the class of azabicycloalkanes, which are known for their unique three-membered nitrogen-containing ring system. The presence of a methanol substituent at the 7-position further enhances its potential as a pharmacophore in medicinal chemistry applications.

The stereochemistry of ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol is critical to its biological activity. The specified configuration at the 1R, 5R, and 7S positions ensures optimal binding interactions with biological targets. This precise stereochemical arrangement is often a key factor in determining the efficacy and selectivity of drug candidates. The compound’s bicyclic framework provides rigidity, which can be advantageous in designing molecules that fit well into binding pockets of enzymes or receptors.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as scaffolds for novel therapeutics. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol makes it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its versatility in drug design. The methanol group at the 7-position can serve as a handle for further functionalization, allowing chemists to modify the molecule and explore new chemical spaces. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are often necessary to achieve desired pharmacological properties.

Recent studies have highlighted the importance of conformational constraints in drug design. The rigid bicyclic core of ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol helps to stabilize the molecule and prevent unwanted conformations that could diminish its biological activity. This feature is particularly relevant in the development of small-molecule drugs, where precise molecular geometry is often critical for target engagement.

The compound’s potential as a lead structure has been explored in several contexts. For instance, its structural features make it a promising candidate for inhibiting enzymes involved in cancer progression. By targeting specific enzymatic pathways, molecules like ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol could potentially modulate disease-related processes and offer new therapeutic strategies.

In addition to its enzymatic targets, this compound may also interact with other biological systems. For example, its ability to modulate receptor activity has been suggested based on computational modeling studies. These studies predict that ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol could bind to specific receptors and alter downstream signaling pathways, leading to therapeutic effects.

The synthesis of ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol presents unique challenges due to its complex stereochemistry and cyclic structure. However, advances in synthetic methodology have made it increasingly feasible to access such molecules with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical configuration.

Once synthesized, the compound can be subjected to rigorous biological testing to evaluate its potential therapeutic applications. High-throughput screening (HTS) platforms are commonly used to assess the activity of novel compounds against a wide range of biological targets. If promising results are obtained from these initial screens, further characterization and optimization can be carried out.

The development of new drugs is a lengthy and complex process that involves multiple stages of testing and validation. However, compounds like ((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-yl)methanol represent valuable starting points for innovation in drug discovery. Their unique structural features and potential biological activities make them worthy of continued investigation.

In conclusion,((1R,5R,7S)-4-Oxa-1-azabicyclo[3.2.1]octan-7-ylmethanol (CAS No.) is a structurally fascinating compound with significant potential in pharmaceutical research and development.) Its complex stereochemistry, versatile functionalization possibilities, and predicted biological activities make it an exciting candidate for further exploration.) As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the discovery of new therapeutics.)